BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for BAY1163877
(Rogaratinib) Cell Culture Treatment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BAY1163877
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Introduction

BAY1163877, also known as Rogaratinib, is a potent and selective small-molecule inhibitor of
Fibroblast Growth Factor Receptors (FGFRs) 1, 2, 3, and 4.[1][2] Dysregulation of the FGFR
signaling pathway is a known driver in various malignancies, making it a key target for cancer
therapeutics.[3][4] Rogaratinib has demonstrated broad antitumor activity in preclinical cancer
models with FGFR overexpression.[2] These application notes provide detailed protocols for in
vitro cell culture treatment with BAY1163877 to assess its effects on cell viability, colony
formation, and inhibition of downstream signaling pathways.

Data Presentation

The anti-proliferative activity of BAY1163877 has been quantified across various cancer cell
lines. The following tables summarize its inhibitory concentrations.

Table 1: In Vitro Inhibitory Activity of BAY1163877 (Rogaratinib) against FGFR Kinases
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Target IC50 (nM)
FGFR1 11.2
FGFR2 <1

FGFR3 18.5
FGFR4 201
VEGFR3/FLT4 127

Data sourced from MedChemExpress.[1]

Table 2: In Vitro Anti-proliferative Activity of BAY1163877 (Rogaratinib) in Cancer Cell Lines

. Target
Cell Line Cancer Type . GI50 (nM)
Amplification
H1581 Lung Cancer FGFR1 36 - 244
DMS114 Lung Cancer FGFR1 36 - 244

GI50 (Growth Inhibition 50) is the concentration of a drug that causes 50% inhibition of cell

growth. Data sourced from MedChemExpress.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the FGFR signaling pathway targeted by BAY1163877 and a

general experimental workflow for assessing its in vitro efficacy.
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Caption: FGFR Signaling Pathway and Inhibition by BAY1163877.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1191585?utm_src=pdf-body-img
https://www.benchchem.com/product/b1191585?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. The Fibroblast Growth Factor signaling pathway - PMC [pmc.ncbi.nim.nih.gov]

2. ijbs.com [ijbs.com]

3. Cell density dependent plating efficiency affects outcome and interpretation of colony
forming assays - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]
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[https://www.benchchem.com/product/b1191585#bay1163877-cell-culture-treatment-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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